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Compound of Interest

Compound Name: 1,5-Hexanediol

Cat. No.: B1582509

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the thermal stability of 1,5-
Hexanediol. The document details its physical and chemical properties, outlines experimental
protocols for assessing its thermal behavior, and discusses its decomposition characteristics.
This guide is intended for researchers, scientists, and professionals in drug development who
utilize 1,5-Hexanediol in their work.

Physicochemical Properties of 1,5-Hexanediol

1,5-Hexanediol is a valuable bifunctional organic compound, finding applications as a
monomer in the synthesis of polyesters and polyurethanes. A clear understanding of its thermal
properties is crucial for its safe handling, storage, and application in various chemical
processes.

A summary of the key physical and thermal properties of 1,5-Hexanediol is presented in the
table below. It is important to note that while some experimental data is available, specific data
from Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC) for 1,5-
Hexanediol are not readily found in the public domain. The data presented here is a
combination of reported values and calculated estimates.

© 2025 BenchChem. All rights reserved. 1/4 Tech Support


https://www.benchchem.com/product/b1582509?utm_src=pdf-interest
https://www.benchchem.com/product/b1582509?utm_src=pdf-body
https://www.benchchem.com/product/b1582509?utm_src=pdf-body
https://www.benchchem.com/product/b1582509?utm_src=pdf-body
https://www.benchchem.com/product/b1582509?utm_src=pdf-body
https://www.benchchem.com/product/b1582509?utm_src=pdf-body
https://www.benchchem.com/product/b1582509?utm_src=pdf-body
https://www.benchchem.com/product/b1582509?utm_src=pdf-body
https://www.benchchem.com/product/b1582509?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1582509?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory
Check Availability & Pricing

Property Value Source
Molecular Formula CeH1402 --INVALID-LINK--
Molecular Weight 118.17 g/mol --INVALID-LINK--
Boiling Point 89-91 °C at 0.5 mmHg --INVALID-LINK--
Density 0.981 g/mL at 25 °C --INVALID-LINK--
Flash Point 113 °C (closed cup) --INVALID-LINK--
Autoignition Temperature Not available

Decomposition Temperature Not available

Experimental Assessment of Thermal Stability

To rigorously characterize the thermal stability of 1,5-Hexanediol, a combination of

thermoanalytical techniques is employed. The primary methods are Thermogravimetric

Analysis (TGA) and Differential Scanning Calorimetry (DSC).

Experimental Workflows

The following diagrams illustrate the typical experimental workflows for TGA and DSC analysis

of a liquid sample like 1,5-Hexanediol.
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¢ To cite this document: BenchChem. [An In-depth Technical Guide to the Thermal Stability of
1,5-Hexanediol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1582509#thermal-stability-of-1-5-hexanediol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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